Cas no 200934-71-0 (2-(2,4,6-Trimethylphenyl)carbamoylcyclohexane-1-carboxylic Acid)

• Product Name: 2-(2,4,6-Trimethylphenyl)carbamoylcyclohexane-1-carboxylic Acid
• CAS No: 200934-71-0
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 3062279
• PubChem ID: 307088
• Update Time: 2025-10-29

2-(2,4,6-Trimethylphenyl)carbamoylcyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4,6-trimethylphenyl)carbamoyl]cyclohexane-1-carboxylic acid
• 200934-71-0
• NSC204796
• AKOS002942423
• AKOS016196840
• EN300-136511
• AIA93471
• Z57415457
• 2-(N-(2,4,6-TRIMETHYLPHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID
• CS-0233844
• Oprea1_464235
• 2-[(2,4,6-trimethylphenyl)carbamoyl]cyclohexane-1-carboxylicacid
• NSC-204796
• G47989
• 2-(2,4,6-Trimethylphenyl)carbamoylcyclohexane-1-carboxylic Acid

• Inchi： 1S/C17H23NO3/c1-10-8-11(2)15(12(3)9-10)18-16(19)13-6-4-5-7-14(13)17(20)21/h8-9,13-14H,4-7H2,1-3H3,(H,18,19)(H,20,21)
• InChI Key： ZKDSDIXJXZLPAK-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1C(=O)O)NC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 289.16779360Da
• Monoisotopic Mass: 289.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

2-(2,4,6-Trimethylphenyl)carbamoylcyclohexane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(2,4,6-Trimethylphenyl)carbamoylcyclohexane-1-carboxylic Acid

Comprehensive Overview of 2-(2,4,6-Trimethylphenyl)carbamoylcyclohexane-1-carboxylic Acid (CAS No. 200934-71-0)

2-(2,4,6-Trimethylphenyl)carbamoylcyclohexane-1-carboxylic Acid (CAS No. 200934-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name TMCCA, belongs to the class of cyclohexane carboxylic acid derivatives, which are widely studied for their bioactive potential. The presence of a carbamoyl group and a trimethylphenyl moiety in its structure makes it a subject of interest for researchers exploring novel drug candidates and enzyme inhibitors.

In recent years, the demand for high-purity organic intermediates like TMCCA has surged, driven by advancements in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential role as a building block for synthesizing more complex molecules. The compound's CAS No. 200934-71-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in synthetic chemistry and material science. Its stability and solubility profile also make it a candidate for formulation development in the pharmaceutical industry.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like 2-(2,4,6-Trimethylphenyl)carbamoylcyclohexane-1-carboxylic Acid. With increasing emphasis on green chemistry, researchers are investigating eco-friendly catalysts and solvent systems to produce this compound with minimal environmental impact. This aligns with broader industry trends, where reducing carbon footprints and optimizing reaction yields are top priorities. Searches for "TMCCA synthesis optimization" and "green synthesis of cyclohexane derivatives" have seen a notable uptick in recent months.

The pharmacological potential of TMCCA is another area of active research. Preliminary studies suggest that its structural features may interact with specific biological targets, such as enzymes involved in inflammatory pathways. This has led to inquiries about its applicability in drug design for conditions like chronic inflammation and metabolic disorders. However, comprehensive in vitro and in vivo studies are still needed to validate these hypotheses. The compound's molecular weight and logP value are often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

From a commercial perspective, CAS No. 200934-71-0 is listed in several chemical supplier databases, with inquiries focusing on bulk availability and custom synthesis options. The compound's purity specifications (e.g., HPLC ≥98%) are critical for buyers, as they directly impact its suitability for research and development purposes. Additionally, questions about storage conditions and shelf life are common among end-users, highlighting the need for detailed technical documentation.

In summary, 2-(2,4,6-Trimethylphenyl)carbamoylcyclohexane-1-carboxylic Acid (CAS No. 200934-71-0) represents a promising compound at the intersection of organic chemistry and pharmaceutical science. Its multifaceted applications, from drug discovery to material innovation, underscore its importance in contemporary research. As interest in tailored organic molecules continues to grow, TMCCA is poised to remain a key player in the field, with ongoing studies likely to uncover new dimensions of its utility.